Cas no 2580240-08-8 (tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo3.1.1heptane-3-carboxylate)

• Product Name: tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo3.1.1heptane-3-carboxylate
• CAS No: 2580240-08-8
• MF: C₁₆H₂₃NO₃S
• MW: 309.423723459244
• CID: 5662903
• PubChem ID: 165887621
• Update Time: 2025-05-20

tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo3.1.1heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(hydroxymethyl)-5-(2-thienyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate
• 1,1-Dimethylethyl 1-(hydroxymethyl)-5-(2-thienyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate
• tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate
• EN300-27718646
• 2580240-08-8
• tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo3.1.1heptane-3-carboxylate
• G18606

• Inchi： 1S/C16H23NO3S/c1-14(2,3)20-13(19)17-9-15(11-18)7-16(8-15,10-17)12-5-4-6-21-12/h4-6,18H,7-11H2,1-3H3
• InChI Key： PWVHINCAVLVPQF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C12CN(C(=O)OC(C)(C)C)CC(CO)(C1)C2

Computed Properties

• Exact Mass: 309.13986477g/mol
• Monoisotopic Mass: 309.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.9±25.0 °C(Predicted)
• pka: 15.06±0.10(Predicted)

Additional information on tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo3.1.1heptane-3-carboxylate

Comprehensive Analysis of tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2580240-08-8)

The compound tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2580240-08-8) is a highly specialized bicyclic heterocycle with significant potential in pharmaceutical and material science applications. Its unique structure combines a thiophene moiety with a 3-azabicyclo[3.1.1]heptane core, making it a subject of interest for researchers exploring drug discovery and bioactive molecules. The presence of a hydroxymethyl group and a tert-butyl carboxylate ester further enhances its versatility in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) drug development, given the azabicyclo scaffold's ability to modulate neurotransmitter systems. This aligns with current trends in precision medicine and neurodegenerative disease research, where such structures are being investigated for their blood-brain barrier permeability.

The synthesis of CAS No. 2580240-08-8 typically involves multi-step organic transformations, including cycloaddition reactions and esterification processes. Its thiophene-containing structure contributes to enhanced π-electron delocalization, which is valuable in designing organic electronic materials. This property has sparked interest in the optoelectronics sector, where researchers are exploring its derivatives for potential use in organic semiconductors and photovoltaic devices.

From a medicinal chemistry perspective, the 3-azabicyclo[3.1.1]heptane framework in this compound represents a privileged structure for GPCR-targeted drugs. The incorporation of a thiophen-2-yl group adds possibilities for structure-activity relationship (SAR) studies, particularly in modifying lipophilicity and molecular recognition properties. These characteristics make it relevant to current investigations into allosteric modulators and protein-protein interaction inhibitors.

Analytical characterization of tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. The compound's chiral centers present opportunities for developing enantioselective synthesis methods, a hot topic in asymmetric catalysis research. Recent publications have highlighted similar structures as promising scaffolds for kinase inhibitors, connecting this compound to cutting-edge cancer therapeutics development.

In the context of green chemistry initiatives, researchers are examining more sustainable routes to synthesize azabicyclic compounds like CAS 2580240-08-8. This includes exploring catalytic methods and biocatalysis approaches to reduce environmental impact. The compound's hydroxymethyl functionality serves as a valuable handle for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening in drug discovery programs.

The stability and physicochemical properties of tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate make it suitable for various formulation studies. Its logP value and hydrogen bonding capacity are particularly important parameters being evaluated in ADMET prediction models. These aspects are crucial for pharmaceutical scientists working on bioavailability optimization, a key challenge in modern drug design workflows.

Emerging applications in chemical biology have identified related azabicycloheptane derivatives as valuable tools for target identification and mechanism of action studies. The thiophene heterocycle in this compound offers potential for fluorescent labeling or photoaffinity tagging, techniques gaining popularity in proteomics research. Such applications position this molecule at the intersection of chemistry and biology, addressing current needs in multi-omics integration.

From a commercial perspective, CAS 2580240-08-8 represents a high-value intermediate for specialty chemical manufacturers. Its structural complexity commands attention in the custom synthesis market, particularly for clients requiring building blocks with multiple functional handles. The compound's patent landscape reflects growing interest, with several applications citing similar structures in claims for neurological disorders and metabolic diseases therapeutics.

Future research directions for tert-butyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate may explore its potential in fragment-based drug discovery or as a molecular scaffold for DNA-encoded libraries. The continued evolution of computational chemistry tools enables more efficient exploration of its conformational space and binding pose predictions, accelerating its potential translation into clinical candidates. These developments align perfectly with the pharmaceutical industry's focus on rational drug design and artificial intelligence-assisted discovery platforms.